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Compound of Interest

Compound Name: Alixorexton

CAS No.: 2648347-56-0

Cat. No.: B15607043

Get Quote

For Research Use Only. Not for human or veterinary use.

This document provides essential guidance for the safe handling and disposal of Alixorexton
(also known as ALKS 2680), a selective, orally active orexin-2 receptor agonist.[1] As

Alixorexton is an investigational compound, a comprehensive official Material Safety Data

Sheet (MSDS) is not publicly available. Therefore, it is crucial to treat this compound as a

potent pharmaceutical agent and adhere to stringent safety protocols. The following guidelines

are based on best practices for handling potent compounds in a laboratory setting.

Personal Protective Equipment (PPE)
Given the unknown long-term hazards of Alixorexton, a comprehensive approach to personal

protection is mandatory to prevent accidental exposure through inhalation, skin contact, or

ingestion. The "last line of defense" in the laboratory is appropriate PPE.[2]

Table 1: Recommended Personal Protective Equipment for Handling Alixorexton
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Protection Type Required PPE
Specifications and Best
Practices

Eye and Face

Safety glasses with side

shields or chemical splash

goggles. A face shield should

be worn over glasses/goggles

when there is a significant

splash hazard.

All eye and face protection

must be ANSI Z87.1 compliant.

[3][4]

Hand

Double-gloving with

compatible chemical-resistant

gloves (e.g., nitrile).

Check manufacturer's glove

compatibility charts. Inspect

gloves for any signs of

degradation or punctures

before use. Change gloves

immediately if contaminated.[2]

Body

A fully fastened lab coat,

preferably a flame-resistant

one.

Lab coats should be

professionally laundered and

not taken home. Consider

disposable gowns for

procedures with a high risk of

contamination.[4]

Respiratory

A NIOSH-approved respirator

(e.g., N95 or higher) is

recommended, especially

when handling the compound

as a powder or when

aerosolization is possible.

The use of a respirator should

be part of a comprehensive

respiratory protection program,

including fit-testing and

training.

Foot Closed-toe shoes.

Shoes should be made of a

material that offers protection

from spills.[5]

Operational Plan for Safe Handling
Engineering controls are the primary means of minimizing exposure to potent compounds.
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Ventilation: All weighing and handling of powdered Alixorexton should be conducted in a

certified chemical fume hood, a ventilated balance enclosure, or a glove box to minimize

inhalation exposure.[6]

Designated Areas: Designate specific areas for handling Alixorexton. These areas should

be clearly marked, and access should be restricted.

Decontamination: Decontaminate all surfaces and equipment that come into contact with

Alixorexton. The effectiveness of a cleaning agent should be verified.

Spill Management: Have a spill kit readily available. In the event of a spill, evacuate the area,

restrict access, and follow your institution's established spill cleanup procedures for potent

compounds.

Experimental Workflow for Handling Alixorexton
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Caption: Workflow for the safe handling of Alixorexton in a laboratory setting.
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Disposal Plan
The disposal of investigational drugs like Alixorexton must comply with federal, state, and

local regulations to prevent environmental contamination.[1]

Waste Segregation: All materials contaminated with Alixorexton, including unused

compound, solutions, contaminated PPE, and labware, must be collected as hazardous

chemical waste.[7]

Labeling: Waste containers must be clearly labeled as "Hazardous Waste" and should list the

chemical contents, including "Alixorexton."[7]

Storage: Store hazardous waste in a designated, secure satellite accumulation area until it

can be collected by your institution's Environmental Health and Safety (EHS) department.[7]

Disposal Method: The primary method for the disposal of potent pharmaceutical waste is

incineration by a licensed hazardous waste management company.[8][9] Do not dispose of

Alixorexton down the drain or in the regular trash.

Logical Flow for Alixorexton Disposal
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Caption: Disposal pathway for Alixorexton waste.

Disclaimer: This information is intended as a guide and is not a substitute for a formal risk

assessment. Researchers are advised to consult their institution's Environmental Health and

Safety (EHS) department for specific guidance and to review all available safety information

before handling Alixorexton.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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